10.1039/C0SC00156B | Unique three-dimensional (3D) molecular array in dimethyl-DNTT crystals: a new approach to 3D organic semiconductors†

Unique three-dimensional (3D) molecular array in dimethyl-DNTT crystals: a new approach to 3D organic semiconductors†

Chemical Science Pub Date: 2010-05-26 DOI: 10.1039/C0SC00156B

Abstract

Two isomeric dimethyl derivatives of dinaphtho[2,3-b:2′,3′-f]thieno[3,2-b]thiophene (2,9- and 3,10-DMDNTT) were synthesized and characterized. Their crystal structures were classified as unique three-dimensional (3D) herringbone arrangements. Of them, 3,10-DMDNTT preserves the same packing structure in the thin-film phase, and the film acted as a superior semiconductor channel in field-effect transistors with mobility up to 0.8 cm² V⁻¹ S⁻¹.

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Journal Name：Chemical Science

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